Cas no 899954-14-4 (2-2-(2-methylpiperidin-1-yl)-2-oxoethyl-2,3-dihydro-1lambda6,2-benzothiazole-1,1,3-trione)

• Product Name: 2-2-(2-methylpiperidin-1-yl)-2-oxoethyl-2,3-dihydro-1lambda6,2-benzothiazole-1,1,3-trione
• CAS No: 899954-14-4
• MF: C₁₅H₁₈N₂O₄S
• MW: 322.379422664642
• CID: 5500045
• Update Time: 2025-07-15

2-2-(2-methylpiperidin-1-yl)-2-oxoethyl-2,3-dihydro-1lambda6,2-benzothiazole-1,1,3-trione Chemical and Physical Properties

Names and Identifiers

• 2-[2-(2-methylpiperidin-1-yl)-2-oxoethyl]-1,2-benzothiazol-3(2H)-one 1,1-dioxide
• 2-2-(2-methylpiperidin-1-yl)-2-oxoethyl-2,3-dihydro-1lambda6,2-benzothiazole-1,1,3-trione

• Inchi： 1S/C15H18N2O4S/c1-11-6-4-5-9-16(11)14(18)10-17-15(19)12-7-2-3-8-13(12)22(17,20)21/h2-3,7-8,11H,4-6,9-10H2,1H3
• InChI Key： MYYRFPHNWHRJPQ-UHFFFAOYSA-N
• SMILES： S1(=O)(=O)C2=C(C=CC=C2)C(=O)N1CC(N1CCCCC1C)=O

Additional information on 2-2-(2-methylpiperidin-1-yl)-2-oxoethyl-2,3-dihydro-1lambda6,2-benzothiazole-1,1,3-trione

Comprehensive Analysis of 2-2-(2-methylpiperidin-1-yl)-2-oxoethyl-2,3-dihydro-1lambda6,2-benzothiazole-1,1,3-trione (CAS No. 899954-14-4)

The compound 2-2-(2-methylpiperidin-1-yl)-2-oxoethyl-2,3-dihydro-1lambda6,2-benzothiazole-1,1,3-trione (CAS No. 899954-14-4) is a highly specialized chemical entity with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the benzothiazole core and 2-methylpiperidine moiety, make it a subject of interest for scientists exploring novel bioactive molecules. This compound belongs to a class of sulfonamide derivatives, which are widely recognized for their diverse biological activities.

In recent years, the demand for heterocyclic compounds like 2-2-(2-methylpiperidin-1-yl)-2-oxoethyl-2,3-dihydro-1lambda6,2-benzothiazole-1,1,3-trione has surged due to their applications in drug discovery. Researchers are particularly interested in its potential as a enzyme inhibitor or receptor modulator, given the presence of the 1lambda6,2-benzothiazole-1,1,3-trione scaffold. This scaffold is known to interact with various biological targets, making it a valuable building block in medicinal chemistry.

The synthesis of CAS No. 899954-14-4 involves multi-step organic reactions, including amidation and cyclization processes. Advanced techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity. The compound's physicochemical properties, such as solubility and stability, are critical for its potential formulation in various applications. Recent studies have highlighted its compatibility with green chemistry principles, aligning with the growing trend toward sustainable chemical synthesis.

One of the most searched questions related to this compound is: "What are the potential applications of 2-2-(2-methylpiperidin-1-yl)-2-oxoethyl-2,3-dihydro-1lambda6,2-benzothiazole-1,1,3-trione in drug development?" Preliminary research suggests that its benzothiazole core may exhibit anti-inflammatory or neuroprotective properties, though further studies are needed to validate these hypotheses. Another trending topic is its role in agrochemical innovation, where similar structures have shown promise as pesticide intermediates.

From a commercial perspective, CAS No. 899954-14-4 is available in limited quantities due to its specialized nature. Suppliers often emphasize its high purity grade (>98%) and compliance with Good Manufacturing Practices (GMP). The compound's storage conditions typically recommend protection from light and moisture, ensuring long-term stability. As interest in custom synthesis grows, this compound is increasingly requested for structure-activity relationship (SAR) studies.

In conclusion, 2-2-(2-methylpiperidin-1-yl)-2-oxoethyl-2,3-dihydro-1lambda6,2-benzothiazole-1,1,3-trione represents a fascinating area of research at the intersection of organic chemistry and life sciences. Its potential applications span multiple industries, from pharmaceuticals to material science, making it a compound worth watching in the coming years. Researchers and industry professionals are encouraged to explore its properties further, leveraging advanced analytical techniques and computational modeling to unlock its full potential.